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Compound of Interest

Compound Name: Indole-5-carboxaldehyde

Cat. No.: B021537

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indole-5-carboxaldehyde is a pivotal heterocyclic building block in the synthesis of a wide
array of biologically active molecules and pharmaceutical agents.[1][2] Its utility as a precursor
for anti-inflammatory compounds, HIV-protease inhibitors, and NMDA receptor antagonists
underscores the importance of thoroughly understanding its physicochemical properties.[3]
This technical guide provides a comprehensive overview of the available solubility and stability
data for indole-5-carboxaldehyde, alongside detailed experimental protocols for its
characterization. A key focus is placed on presenting data in a clear, accessible format and
providing robust methodologies to ensure reliable and reproducible results in a research and

development setting.

Core Physicochemical Properties

Indole-5-carboxaldehyde is a solid at room temperature, typically appearing as a pale cream
to orange powder. Key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CoH7NO

Molecular Weight 145.16 g/mol

CAS Number 1196-69-6

Melting Point 100-103 °C

Appearance Pale cream to orange powder

Solubility Data

The solubility of indole-5-carboxaldehyde is a critical parameter for its application in various

experimental and synthetic contexts. While comprehensive quantitative data is not extensively

published, qualitative descriptions and data for the related isomer, indole-3-carboxaldehyde,

provide valuable insights. The following table summarizes the known and anticipated solubility

profile of indole-5-carboxaldehyde.

. Anticipated

Solubility o
Solvent L Quantitative Reference(s)

(Qualitative) .

Solubility (mg/mL)

Dimethyl Sulfoxide

Soluble > 30 [4]
(DMSO0)
Methanol Soluble Data not available
Ethanol Data not available Data not available
Acetonitrile Data not available Data not available
Water Insoluble <0.1

Note: The anticipated quantitative solubility in DMSO is based on data for the closely related

indole-3-carboxaldehyde.[4] It is recommended to experimentally determine the precise

solubility for specific applications.

Stability Profile
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Indole-5-carboxaldehyde is known to be sensitive to environmental factors, which can impact
its purity and activity over time. Understanding its stability under various conditions is crucial for
accurate experimental design and for defining appropriate storage and handling procedures.

General Stability and Storage Recommendations

» Air Sensitivity: Indole-5-carboxaldehyde is air-sensitive and prone to oxidation.[4]
 Light Sensitivity: It is recommended to protect the compound from light.[3]

o Storage Conditions: For long-term storage, it is advisable to keep indole-5-carboxaldehyde
at 5°C, protected from light and moisture.[3]

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and
pathways, which informs the development of stability-indicating analytical methods. The
following table outlines the expected stability of indole-5-carboxaldehyde under various stress
conditions, based on the known behavior of indole-3-carboxaldehyde.[4]

Potential Degradation

Condition Expected Stability
Product(s)
Indole-5-carboxylic acid and
Acidic (e.g., 0.1 M HCI) Likely to degrade other acid-catalyzed
degradation products
Indole-5-carboxylic acid and
Alkaline (e.g., 0.1 M NaOH) Likely to degrade other base-catalyzed
degradation products
Oxidative (e.g., 3% H202) Prone to oxidation Indole-5-carboxylic acid
) ) Thermally induced degradation
Thermal (e.g., 60°C) Potential for degradation
products
Photolytic (ICH Q1B) Potential for degradation Photodegradation products

Experimental Protocols
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To ensure accurate and reproducible data, the following detailed experimental protocols are
provided for determining the solubility and stability of indole-5-carboxaldehyde.

Protocol 1: Equilibrium Solubility Determination (Shake-
Flask Method)

This method is the gold standard for determining the equilibrium solubility of a compound.

Objective: To determine the maximum concentration of indole-5-carboxaldehyde that
dissolves in a specific solvent at a controlled temperature.

Materials:

» Indole-5-carboxaldehyde

Selected solvents (e.g., DMSO, methanol, ethanol, acetonitrile, water)

Vials with screw caps

Orbital shaker with temperature control

Analytical balance

HPLC or UV-Vis spectrophotometer

Procedure:

e Add an excess amount of indole-5-carboxaldehyde to a pre-weighed vial.

» Record the weight of the compound added.

¢ Add a known volume of the desired solvent to the vial.

o Securely cap the vial and place it in an orbital shaker set to a constant temperature (e.g.,
25°C).

¢ Shake the vials for a sufficient time to reach equilibrium (typically 24-48 hours).
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 After equilibration, cease shaking and allow any undissolved solid to sediment.
o Carefully withdraw a known volume of the clear supernatant.

» Dilute the supernatant with an appropriate solvent to a concentration within the linear range
of the analytical method.

e Analyze the concentration of indole-5-carboxaldehyde in the diluted sample using a
validated HPLC or UV-Vis method.

o Calculate the original concentration in the saturated solution, accounting for the dilution
factor.

Protocol 2: Stability-Indicating HPLC Method

This reverse-phase HPLC method can be used to assess the purity of indole-5-
carboxaldehyde and to detect and quantify its degradation products. This protocol is adapted
from established methods for indole-3-carboxaldehyde.[4]

Objective: To separate indole-5-carboxaldehyde from its potential degradation products,
particularly indole-5-carboxylic acid.

HPLC Parameters:
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Parameter Recommended Conditions

Column C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 pum)
Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Start with a suitable ratio of A and B, then ramp

to a higher concentration of B to ensure elution

Gradient of all components. A typical starting point could
be 70% A/ 30% B, ramping to 100% B over 15
minutes.

Flow Rate 1.0 mL/min

Detection (UV) 260 nm

Injection Volume 10 pL

Column Temperature 30°C

Procedure:

o Standard Preparation: Prepare a stock solution of indole-5-carboxaldehyde (e.g., 1 mg/mL)
in a suitable solvent like acetonitrile or DMSO. Dilute to a working concentration (e.g., 50
pg/mL) with the mobile phase.

o Sample Preparation: Prepare a solution of the test sample at the same concentration as the
standard.

e Analysis: Inject the standard and sample solutions into the equilibrated HPLC system.

o Evaluation: Compare the chromatogram of the sample to the standard. The appearance of
new peaks, particularly a more polar peak with an earlier retention time, may indicate the
presence of degradation products like indole-5-carboxylic acid. Quantify the percentage of
impurities by peak area normalization.

Protocol 3: Forced Degradation Study
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This protocol outlines a forced degradation study to assess the stability of indole-5-
carboxaldehyde under various stress conditions.[4][5]

Objective: To identify potential degradation pathways and establish a stability profile under
accelerated conditions.

Procedure:

o Sample Preparation: Prepare multiple, accurately weighed samples of solid indole-5-
carboxaldehyde in appropriate vials. For solution stability, prepare solutions in the desired
solvent (e.g., DMSO).

« Initial Analysis (T=0): Analyze a control sample (not subjected to stress) using the stability-
indicating HPLC method to determine the initial purity.

» Stress Conditions: Expose the samples to the following conditions for a defined period (e.g.,
1-4 weeks):

o Acid Hydrolysis: Add 0.1 M HCI and keep at room temperature or elevated temperature
(e.g., 60°C).

o Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature or elevated temperature
(e.g., 60°C).

o Oxidation: Add 3% hydrogen peroxide and keep at room temperature.
o Thermal Stress: Place solid samples in an oven at a set temperature (e.g., 60°C).

o Photostability: Expose samples to light providing an overall illumination of not less than 1.2
million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-
hours/square meter, as per ICH Q1B guidelines.[6] Include a dark control.

» Time-Point Analysis: At specified time points, withdraw samples from each stress condition.

o Sample Analysis: Prepare the stressed samples for HPLC analysis as described in Protocol
2.
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o Data Evaluation: Compare the chromatograms of the stressed samples to the T=0 control.
Identify and quantify any new degradation peaks. A significant decrease in the main peak
area or the appearance of new peaks indicates degradation.

Visualizations
Potential Degradation Pathway of Indole-5-
carboxaldehyde

The primary degradation pathway for indole aldehydes is the oxidation of the aldehyde group to
a carboxylic acid.[4]
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)
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Caption: Oxidation of Indole-5-carboxaldehyde.

General Workflow for Solubility Determination

The shake-flask method is a standard procedure for determining the equilibrium solubility of a
compound.
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Caption: Shake-Flask Solubility Workflow.
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Synthetic Utility of Indole-5-carboxaldehyde

Indole-5-carboxaldehyde is a versatile starting material for the synthesis of various bioactive
molecules.

Endole—S—carboxaIdehydeD

Multi-step Synthesis
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Click to download full resolution via product page

Caption: Synthesis of Bioactive Molecules.

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of
indole-5-carboxaldehyde. While specific quantitative data is limited in the public domain, the
provided protocols offer a robust framework for researchers to generate this critical information
in-house. The data on the related indole-3-carboxaldehyde serves as a valuable reference for
anticipating the behavior of the 5-isomer. By following standardized procedures for
characterization, scientists and drug development professionals can ensure the quality and
reliability of their research and development efforts involving this important synthetic
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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